Cas no 923102-88-9 (N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide)

• Product Name: N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide
• CAS No: 923102-88-9
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 5497315
• Update Time: 2025-10-29

N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-methoxyphenyl)sulfanylacetamide
• N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide

• Inchi： 1S/C20H20N2O2S2/c1-13-4-5-14(2)17(10-13)18-11-26-20(21-18)22-19(23)12-25-16-8-6-15(24-3)7-9-16/h4-11H,12H2,1-3H3,(H,21,22,23)
• InChI Key： IYFMYJVNHSNYSM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC(C)=CC=C2C)=CS1)(=O)CSC1=CC=C(OC)C=C1

Additional information on N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide

N-4-(2,5-Dimethylphenyl)-1,3-Thiazol-2-yl-2-(4-Methoxyphenyl)sulfanylacetamide (CAS No. 923102-88-9)

The compound N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 923102-88-9) is a highly specialized organic molecule with a complex structure that combines aromatic and heterocyclic components. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential applications in drug development and therapeutic interventions. The molecule's unique structure, which includes a thiazole ring, a methoxy-substituted phenyl group, and a sulfanylacetamide moiety, contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the thiazole ring as a key structural element in this compound, playing a pivotal role in its pharmacokinetic properties and bioavailability. Thiazole derivatives are known for their ability to modulate various biological pathways, making them valuable targets for drug discovery. The 4-methoxyphenyl group further enhances the compound's solubility and stability, while the sulfanylacetamide moiety contributes to its ability to interact with specific protein targets.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide exhibits significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into a novel therapeutic for conditions such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential as an antioxidant. The presence of the thiazole ring and the methoxyphenyl group contributes to its ability to scavenge free radicals and reduce oxidative stress. This makes it a candidate for applications in skincare products and dietary supplements aimed at combating oxidative damage.

The synthesis of N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical testing.

Another area of interest is the compound's bioavailability. Studies have shown that the molecule exhibits good oral bioavailability due to its lipophilic nature and ability to permeate cellular membranes. This property is crucial for developing drugs that can be administered orally and achieve therapeutic concentrations in target tissues.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets. Molecular docking studies have revealed that N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide binds effectively to several protein receptors involved in inflammation and oxidative stress pathways. These insights are paving the way for targeted drug design and personalized medicine approaches.

In conclusion, N-4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl-2-(4-methoxyphenyl)sulfanylacetamide (CAS No. 923102-88-9) is a versatile compound with immense potential in the fields of medicinal chemistry and pharmacology. Its unique structure, combined with its anti-inflammatory and antioxidant properties, positions it as a promising candidate for drug development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is expected to play a significant role in advancing therapeutic interventions for various diseases.